[3-(3-Chloro-phenyl)-3-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propyl]-carbamic acid tert-butyl ester

• Molecular Formula: C22H23ClN2O4
• Molecular Weight: 414.9 g/mol
• IUPAC Name: tert-butyl N-[3-(3-chlorophenyl)-3-(1,3-dioxoisoindol-2-yl)propyl]carbamate
• InChI: InChI=1S/C22H23ClN2O4/c1-22(2,3)29-21(28)24-12-11-18(14-7-6-8-15(23)13-14)25-19(26)16-9-4-5-10-17(16)20(25)27/h4-10,13,18H,11-12H2,1-3H3,(H,24,28)
• InChI Key: OIUQFDOMUGQRRN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCC(C1=CC(=CC=C1)Cl)N2C(=O)C3=CC=CC=C3C2=O

Description

[3-(3-Chloro-phenyl)-3-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propyl]-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C22H23ClN2O4 and its molecular weight is 414.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of [3-(3-chloro-phenyl)-3-hydroxy-propyl]carbamic acid tert-butyl ester (12 g, 42 mmol), phthalimide (6.2 g, 42 mmol), and PPh3 (14.3 g, 55 mmol) in THF (150 mL) was added DEAD (9.0 mL, 55 mmol) dropwise at about 5° C. After 1 hour, the mixture was concentrated to dryness. The residue was purified by column chromatography (ethyl acetate:petroleum ether, 1:8) to afford [3-(3-chloro-phenyl)-3-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propyl]-carbamic acid tert-butyl ester. (Yield 15.65 g, 90%). LC-MS: [M+H]+ 415.